2-Nitro-3-heptanol

• CAS No.: 61097-77-6
• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-nitroheptan-3-ol
• InChI: InChI=1S/C7H15NO3/c1-3-4-5-7(9)6(2)8(10)11/h6-7,9H,3-5H2,1-2H3
• InChI Key: BJKHKPOTYLELSH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(C)[N+](=O)[O-])O

Description

2-Nitro-3-heptanol (C₇H₁₅NO₃) is a nitro-alcohol derivative of heptanol, featuring a nitro (-NO₂) group at the second carbon and a hydroxyl (-OH) group at the third carbon of a seven-carbon chain. This compound serves as a critical intermediate in synthesizing amino alcohols, such as 2-amino-3-heptanol (2A3H), via catalytic hydrogenation using Raney Nickel and methanol . Its applications span industrial chemistry, particularly in metalworking fluid formulations, where its reduced form (2A3H) enhances biocidal performance in aqueous systems .

Comparison with Similar Compounds

Comparison with Structural Analogs

Physical and Chemical Properties

The following table compares key properties of 2-nitro-3-heptanol with structurally related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Boiling Point (°C)	Key Applications
2-Nitro-3-heptanol	C₇H₁₅NO₃	161.20	Nitro, Alcohol	Not reported	Amino alcohol synthesis
2-Heptanol	C₇H₁₆O	116.20	Alcohol	159.4	Solvent, intermediates
2-Methyl-3-heptanol	C₈H₁₈O	130.23	Alcohol	Not reported	IR spectroscopy studies
2-Amino-3-heptanol	C₇H₁₇NO	131.22	Amino, Alcohol	Not reported	Metalworking fluids

Key Observations:

• Functional Group Impact: The nitro group in 2-nitro-3-heptanol increases molecular weight (161.20 g/mol) compared to alcohols like 2-heptanol (116.20 g/mol) or 2-methyl-3-heptanol (130.23 g/mol). This functional group also enhances reactivity, enabling reduction to amino derivatives .
• Thermal Stability: While 2-heptanol has a well-documented boiling point (159.4°C), data for 2-nitro-3-heptanol is absent, likely due to its reactive nitro group, which may lower thermal stability .

Research Findings and Data Gaps

• Hydrogenation Efficiency: Catalytic hydrogenation of 2-nitro-3-heptanol to 2A3H achieves high purity (99%) under autoclave conditions, highlighting its synthetic utility .
• Data Limitations: Critical parameters for 2-nitro-3-heptanol—such as vapor pressure, water solubility, and acute toxicity—remain unreported. Similarly, 2-methyl-3-heptanol lacks boiling point and flammability data .